Cas no 6754-13-8 (Helenalin)

Helenalin is an anti-inflammatory sesquiterpene lactone Helenalin selectively inhibits the transcription factor NF by directly targeting p65- κ B. Helenalin has alkylation activity, with NF- κ The cysteine sulfhydryl group in p65 subunit of B is targeted, thereby inhibiting its DNA binding

Helenalin structure

Product Name:Helenalin

CAS No:6754-13-8

Molecular Formula:C₁₅H₁₈O₄

Molecular Weight:262.30102

CID:503696

PubChem ID:23205

Helenalin Properties

Names and Identifiers

- Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-,(3aS,4S,4aR,7aR,8R,9aR)-
- Helenalin
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
- Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylen...
- HELENALIN(SH)
- dl-Mexicanin I
- Helenalin A
- PF 56
- BDBM43484
- HELENALIN [MI]
- MS-23694
- UNII-4GUY9L896T
- NSC-85236
- BRN 0028081
- BSPBio_001312
- (3AS-(3A.ALPHA.,4.ALPHA.,4A.BETA.,7A.ALPHA.,8.ALPHA.,9A.ALPHA.))-3,3A,4,4A,7A,8,9,9A-OCTAHYDRO-4-HYDROXY-4A,8-DIMETHYL-3-METHYLENEAZULENO(6,5-B)FURAN-2,5-DIONE
- 4-Hydroxy-4a,8-dimethyl-3-methylene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
- (3aR,5R,5aR,8aR,9S,9aS)-9-Hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[7,6-d]furan-2,8-dione
- Ambrosa-2,11(13)-dien-12-oic acid, 6.alpha.,8.beta.-dihydroxy-4-oxo-, 12,8-lactone
- HSDB 3490
- SMR000445626
- (-)-HELENALIN
- HMS2236C04
- HB3927
- C09473
- BRD-K26302255-001-02-3
- HELENALIN [HSDB]
- NSC 85236
- HMS1989B14
- (3aS)-3,3aalpha,4alpha,4a,7aalpha,8,9,9aalpha-octahydro-4-hydroxy-4abeta,8alpha-dimethyl-3-methyleneazuleno(6,5-b)-furan-2,5-dione
- MLS002701927
- Ambrosa-2,11(13)-dien-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone
- MLS000728512
- (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
- (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylidene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
- 4-18-00-01434 (Beilstein Handbook Reference)
- CHEMBL338474
- NSC85236
- NCGC00163416-01
- NCI60_041870
- (3aR,5R,5aR,8aR,9S,9aS)-5,8a-dimethyl-1-methylidene-9-oxidanyl-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
- AKOS040741831
- 6754-13-8
- Azuleno[6,5-b]furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, [3aS-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
- CS-0078850
- 6.ALPHA.,8.BETA.-DIHYDROXY-4-OXOAMBROSA-2,11(13)-DIEN-12-OIC ACID 12,8-LACTONE
- cid_23205
- 6alpha,8beta-Dihydroxy-4-oxoambrosa-2,11(13)-dien-12-oic acid 12,8-lactone
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
- WLN: T C575 DYVO MV KUTJ A1 BQ DU1 I1
- Q387505
- Azuleno(6,5-b)furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, (3aS-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-
- Ambrosa-2,11(13)-dien-12-oic acid, 6-alpha,8-beta-dihydroxy-4-oxo-, 12,8-lactone
- Azuleno[6,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, [3aS-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
- NCGC00163416-02
- (3aS)-3,3aalpha,4alpha,4a,7aalpha,8,9,9aalpha-Octahydro-4-hydroxy-4abeta,8 alpha-dimethyl-3-methyleneazuleno(6,5-b)-furan-2,5-dione
- DTXSID50217868
- CHEBI:5635
- NS00094722
- HMS1791B14
- NF-kappaB inhibitor
- HY-119970
- Ambrosa-2, 6.alpha.,8.beta.-dihydroxy-4-oxo-, 12,8-lactone
- SCHEMBL161593
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-quinone
- 4GUY9L896T
- 6alpha,8betaDihydroxy4oxoambrosa2,11(13)dien12oic acid 12,8lactone
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno(6,7-b)furan-2,8-dione
- Azuleno(6,5b)furan2,5dione, 3,3a,4,4a,7a,8,9,9aoctahydro4hydroxy4a,8dimethyl3methylene, (3aS(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))
- (3aS)3,3aalpha,4alpha,4a,7aalpha,8,9,9aalphaOctahydro4hydroxy4abeta,8 alphadimethyl3methyleneazuleno(6,5b)furan2,5dione
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno(6,7-b)furan-2,8-dione
- DTXCID00140359
- G13013
- Ambrosa-2,11(13)-dien-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone (8CI)
- Azuleno(6,5-b)furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, (3aS-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-(9CI)
- Ambrosa2,11(13)dien12oic acid, 6alpha,8betadihydroxy4oxo, 12,8lactone
- (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylidene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno(6,5-b)furan-2,5-dione
- (3AS-(3AALPHA,4ALPHA,4ABETA,7AALPHA,8ALPHA,9AALPHA))-3,3A,4,4A,7A,8,9,9A-OCTAHYDRO-4-HYDROXY-4A,8-DIMETHYL-3-METHYLENEAZULENO(6,5-B)FURAN-2,5-DIONE
- +Expand
- InChIKey： ZVLOPMNVFLSSAA-XEPQRQSNSA-N
- Inchi： InChI=1S/C15H18O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h4-5,7,9-10,12-13,17H,2,6H2,1,3H3/t7-,9+,10-,12-,13+,15+/m1/s1
- SMILES： C[C@@H]1C[C@@H]2[C@@H](C(=C)C(=O)O2)[C@@H]([C@@]3(C)[C@H]1C=CC3=O)O

Computed Properties

Exact Mass: 262.12100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 262.120509
Heavy Atom Count: 19
Complexity: 506
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 63.6

Experimental Properties

LogP: 1.24630
PSA: 63.60000
Refractive Index: 1.4300 (estimate)
Boiling Point: 325.55°C (rough estimate)
Melting Point: 167-168°
Flash Point: 179.9°C
Color/Form: Powder
Specific Rotation: D25 -102.8° (c = 3.64 in 95% ethanol)
Density: 1.0772 (rough estimate)

Helenalin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005NB3-1mg	Helenalin	6754-13-8	98%	1mg	$506.00	2024-04-22
A2B Chem LLC	AC62687-1mg	Helenalin	6754-13-8	≥98%	1mg	$454.00	2024-04-19
ChemScence	CS-0078850-500ug	Helenalin	6754-13-8	98.87%	500ug	$270.0	2022-04-26
MedChemExpress	HY-119970-500μg	Helenalin	6754-13-8	98.87%	500μg	￥3595	2024-04-18
TRC	H230000-0.25mg	Helenalin	6754-13-8		0.25mg	$ 165.00	2022-06-04
SHENG KE LU SI SHENG WU JI SHU	sc-218579-500 µg	Helenalin,	6754-13-8	≥96%	500µg	￥2,332.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71862-1mg	Helenalin	6754-13-8	98%	1mg	￥5647.00	2022-04-26

Helenalin Related Literature

1. X-Ray determination of the structure and conformation of an oxide from helenalin

Andrew T. McPhail,Kay D. Onan J. Chem. Soc. Perkin Trans. 2 1975 496
2. Structure and stereochemistry of microlenin, a novel antitumour dimeric sesquiterpene lactone from Helenium microcephalum; X-ray crystal structure

Kuo-Hsiung Lee,Yasuhiro Imakura,Donald Sims J. Chem. Soc. Chem. Commun. 1976 341
3. Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones

Robert J. Mayer,Patrick W. A. Allihn,Nathalie Hampel,Peter Mayer,Stephan A. Sieber,Armin R. Ofial Chem. Sci. 2021 12 4850
4. Crystal and molecular structure of bromohelenalin (C15H17O4Br)

Mazhar-Ul-Haque,Charles N. Caughlan J. Chem. Soc. B 1969 956
5. Structure and absolute configuration of plenolin: X-ray analysis of plenolin p-iodobenzoate

Andrew T. McPhail,Kay D. Onan J. Chem. Soc. Perkin Trans. 2 1975 487
6. Synthesis of sesquiterpene-inspired derivatives designed for covalent binding and their inhibition of the NF-κB pathway

Vincent Duplan,Christelle Serba,Jose Garcia,Ga?lle Valot,Sofia Barluenga,Mélanie Hoerlé,Muriel Cuendet,Nicolas Winssinger Org. Biomol. Chem. 2014 12 370
7. Index of subjects, 1975

J. Chem. Soc. Perkin Trans. 2 1975 1893
8. Amino-derivatives of the sesquiterpene lactone class of natural products as prodrugs

James R. Woods,Huaping Mo,Andrew A. Bieberich,Tanja Alavanja,David A. Colby Med. Chem. Commun. 2013 4 27
9. Amino-derivatives of the sesquiterpene lactone class of natural products as prodrugs

James R. Woods,Huaping Mo,Andrew A. Bieberich,Tanja Alavanja,David A. Colby Med. Chem. Commun. 2013 4 27
10. Synergistic alleviation effects of anchovy hydrolysates-catechin on scopolamine-induced mice memory deficits: the exploration of the potential relationship among gut-brain-axis

Tiantian Zhao,Chen Zhang,Saiyi Zhong,Qirong Chen,Shuo Liu,Wenjuan Jiao,Weifeng Liu,Lihua Huang,Yehui Zhang,Yousheng Zhang Food Funct. 2022 13 1563

6754-13-8 (Helenalin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:6754-13-8)Helenalin

Purity:99%/99%

Quantity:500μg/1mg

Price($):451.0/676.0